Cas no 327087-79-6 (2-[(4-chlorophenoxy)methyl]-1,4-dioxane)

• Product Name: 2-[(4-chlorophenoxy)methyl]-1,4-dioxane
• CAS No: 327087-79-6
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• MDL: MFCD01056910
• CID: 5185240
• Update Time: 2026-03-05

2-[(4-chlorophenoxy)methyl]-1,4-dioxane Chemical and Physical Properties

Names and Identifiers

• 2-[(4-chlorophenoxy)methyl]-1,4-dioxane

• MDL： MFCD01056910
• Inchi： 1S/C11H13ClO3/c12-9-1-3-10(4-2-9)15-8-11-7-13-5-6-14-11/h1-4,11H,5-8H2
• InChI Key： LKTQYVWEEDMUBR-UHFFFAOYSA-N
• SMILES： O1CCOCC1COC1=CC=C(Cl)C=C1

Additional information on 2-[(4-chlorophenoxy)methyl]-1,4-dioxane

Comprehensive Overview of 2-[(4-chlorophenoxy)methyl]-1,4-dioxane (CAS No. 327087-79-6)

2-[(4-chlorophenoxy)methyl]-1,4-dioxane (CAS 327087-79-6) is a specialized organic compound that has garnered attention in various industrial and research applications. This chemical, characterized by its unique 1,4-dioxane backbone and 4-chlorophenoxy functional group, is widely studied for its versatile properties. With the increasing demand for high-performance specialty chemicals, this compound has become a subject of interest in fields such as material science, pharmaceutical intermediates, and agrochemical formulations.

The molecular structure of 2-[(4-chlorophenoxy)methyl]-1,4-dioxane combines the stability of a dioxane ring with the reactivity of a chlorophenoxy group. This hybrid structure makes it valuable in synthesizing more complex molecules. Researchers often explore its potential as a building block in organic synthesis, particularly in developing bioactive compounds and functional materials. The presence of the chlorine atom enhances its electron-withdrawing properties, which can be leveraged in catalysis and polymer chemistry.

In recent years, the compound has been examined for its role in green chemistry initiatives. As industries shift toward sustainable practices, 2-[(4-chlorophenoxy)methyl]-1,4-dioxane has been investigated for its potential in eco-friendly solvents and low-toxicity formulations. Its moderate polarity and solubility profile make it a candidate for replacing more hazardous solvents in certain applications. This aligns with the growing trend of environmentally conscious manufacturing and regulatory compliance in chemical industries.

The pharmaceutical sector has shown interest in CAS 327087-79-6 due to its structural features that mimic certain pharmacophores. While not a drug itself, it serves as a key intermediate in the synthesis of molecules with potential therapeutic applications. Its stability under various conditions makes it suitable for multi-step synthesis processes, a critical factor in drug development pipelines. Researchers are particularly interested in its potential to contribute to central nervous system (CNS) drug candidates and anti-inflammatory agents.

From a material science perspective, 2-[(4-chlorophenoxy)methyl]-1,4-dioxane has been explored as a modifier in polymer systems. Its ability to influence polymer crystallinity and thermal stability has made it relevant in developing advanced engineering plastics and coating materials. The compound's balanced hydrophobic-hydrophilic character contributes to improved material compatibility in composite formulations, addressing common challenges in polymer blending technologies.

The analytical characterization of 327087-79-6 typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm the compound's purity and structural integrity, which are crucial for research and industrial applications. Recent advancements in analytical chemistry have enabled more precise quantification of this compound in complex matrices, supporting its use in quality control protocols.

Market trends indicate steady demand for 2-[(4-chlorophenoxy)methyl]-1,4-dioxane, particularly from specialty chemical manufacturers and research institutions. The compound's niche applications contribute to its stable market position, though availability can vary based on regional chemical supply chains. Current market analysis suggests growing interest from Asia-Pacific regions, where chemical innovation hubs are expanding their portfolios of fine chemicals and advanced intermediates.

Safety considerations for handling 2-[(4-chlorophenoxy)methyl]-1,4-dioxane follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended. Storage typically requires cool, dry conditions away from incompatible materials. These precautions align with general chemical safety best practices and occupational health guidelines.

Future research directions for CAS 327087-79-6 may explore its potential in energy storage materials and electronic chemicals, areas experiencing significant growth. The compound's molecular architecture suggests possible applications in battery electrolytes or as a component in organic electronic devices. Such developments would position this chemical at the intersection of traditional organic chemistry and emerging technologies, potentially expanding its industrial relevance.

In conclusion, 2-[(4-chlorophenoxy)methyl]-1,4-dioxane represents an interesting case study in specialty chemical applications. Its combination of structural features enables diverse uses across multiple sectors, from pharmaceutical research to advanced materials. As chemical innovation continues to advance, compounds like 327087-79-6 demonstrate how molecular design can address both current industrial needs and future technological challenges.